5-bromo-N-(2-(2-(pyrazin-2-yl)-1H-imidazol-1-yl)ethyl)furan-2-carboxamide

• IUPAC Name: 5-bromo-N-[2-(2-pyrazin-2-ylimidazol-1-yl)ethyl]furan-2-carboxamide
• InChI: InChI=1S/C14H12BrN5O2/c15-12-2-1-11(22-12)14(21)19-6-8-20-7-5-18-13(20)10-9-16-3-4-17-10/h1-5,7,9H,6,8H2,(H,19,21)
• InChI Key: AZPXANXTIHILRX-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=C(C=N1)C2=NC=CN2CCNC(=O)C3=CC=C(O3)Br
• Molecular Formula: C14H12BrN5O2
• Molecular Weight: 362.18 g/mol

Description

Synthesis Analysis

The synthesis of imidazole-containing compounds, such as “5-bromo-N-(2-(2-(pyrazin-2-yl)-1H-imidazol-1-yl)ethyl)furan-2-carboxamide”, is of great interest due to their broad range of chemical and biological properties. Imidazole was first synthesized from glyoxal and ammonia. It is an important synthon in the development of new drugs.

Molecular Structure Analysis

The molecular structure of “5-bromo-N-(2-(2-(pyrazin-2-yl)-1H-imidazol-1-yl)ethyl)furan-2-carboxamide” consists of a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It contains two nitrogen atoms, in which one nitrogen bears a hydrogen atom, and the other is called pyrrole type nitrogen.

Chemical Reactions Analysis

Imidazole-containing compounds, such as “5-bromo-N-(2-(2-(pyrazin-2-yl)-1H-imidazol-1-yl)ethyl)furan-2-carboxamide”, show a broad range of chemical reactions due to their amphoteric nature, i.e., they show both acidic and basic properties. They are highly soluble in water and other polar solvents.

Physical And Chemical Properties Analysis

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents. Due to the presence of a positive charge on either of two nitrogen atoms, it shows two equivalent tautomeric forms.

Scientific Research Applications

Antidepressant Development

Depression remains a significant global health concern, and novel antidepressants are urgently needed. Researchers have explored metal-catalyzed procedures for synthesizing antidepressant molecules. . By leveraging metal-catalyzed steps, scientists aim to create compounds with rapid onset, minimal side effects, and improved cognitive function.

Mechanism of Action

The mechanism of action of imidazole-containing compounds is diverse, as they show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal, and ulcerogenic activities.

Future Directions

Imidazole has become an important synthon in the development of new drugs. The derivatives of 1, 3-diazole show different biological activities and there are different examples of commercially available drugs in the market which contains 1, 3-diazole ring. This suggests that there is potential for the development of new drugs that overcome the problems of antimicrobial resistance.